![molecular formula C8H6N4O3 B3355262 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide CAS No. 62195-32-8](/img/structure/B3355262.png)
3-Nitroimidazo[1,2-a]pyridine-2-carboxamide
Overview
Description
3-Nitroimidazo[1,2-a]pyridine-2-carboxamide is a chemical compound that belongs to the class of imidazopyridines . It is a fused bicyclic heterocycle that has been recognized for its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide and its derivatives has been a subject of research in recent years. For instance, a series of new 2-thioalkyl-3-nitroimidazo[1,2-a]pyridine derivatives were synthesized and characterized by 1H, 13C Nuclear Magnetic Resonance (NMR), and High-Resolution Mass Spectrometry (HRMS) analyses . Another study discussed the development of imidazo[1,2-a]pyridine analogues based on the structure–activity relationship .Molecular Structure Analysis
The molecular structure of 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide is characterized by the presence of a nitro group and a carboxamide group attached to the imidazo[1,2-a]pyridine core . The structure of this compound has been identified by 1H, 13C RMN spectroscopy .Chemical Reactions Analysis
The chemical reactivity of 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide has been explored in various studies. For example, one study showed that the nitrile group in 3-nitroimidazo[1,2-a]pyridine-2-carbonitrile is nucleophilically displaced by amines in preference to the nitro group .Mechanism of Action
While the specific mechanism of action of 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide is not explicitly mentioned in the retrieved papers, imidazo[1,2-a]pyridine analogues have been recognized for their significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Future Directions
The future directions for research on 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide could involve further exploration of its synthesis, structure-activity relationships, and potential applications in medicinal chemistry . Additionally, the development of novel imidazo[1,2-a]pyridine analogues with enhanced anti-inflammatory activities and minimal toxicity could be a promising area of research .
properties
IUPAC Name |
3-nitroimidazo[1,2-a]pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O3/c9-7(13)6-8(12(14)15)11-4-2-1-3-5(11)10-6/h1-4H,(H2,9,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFBWGPGEAAJQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)[N+](=O)[O-])C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90315352 |
Source
|
| Record name | 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90315352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Nitroimidazo[1,2-a]pyridine-2-carboxamide | |
CAS RN |
62195-32-8 |
Source
|
| Record name | NSC294151 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=294151 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Nitroimidazo[1,2-a]pyridine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90315352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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